N-(2-chloro-5-(trifluoromethyl)phenyl)-2-(N-phenethylmethylsulfonamido)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-chloro-5-(trifluoromethyl)phenyl)-2-(N-phenethylmethylsulfonamido)acetamide, also known as CTAP, is a chemical compound that has been widely used in scientific research for its pharmacological properties.
Mechanism of Action
N-(2-chloro-5-(trifluoromethyl)phenyl)-2-(N-phenethylmethylsulfonamido)acetamide acts as a competitive antagonist at the mu opioid receptor, blocking the binding of opioids such as morphine and heroin. N-(2-chloro-5-(trifluoromethyl)phenyl)-2-(N-phenethylmethylsulfonamido)acetamide has also been shown to have inverse agonist properties, meaning that it can reduce the basal activity of the mu opioid receptor. This may be important in the treatment of opioid addiction, as chronic opioid use can lead to increased receptor activity and tolerance.
Biochemical and Physiological Effects:
N-(2-chloro-5-(trifluoromethyl)phenyl)-2-(N-phenethylmethylsulfonamido)acetamide has been shown to have a number of biochemical and physiological effects. In addition to its effects on opioid receptors, N-(2-chloro-5-(trifluoromethyl)phenyl)-2-(N-phenethylmethylsulfonamido)acetamide has been shown to inhibit the release of dopamine in the brain, which may be important in the treatment of drug addiction. N-(2-chloro-5-(trifluoromethyl)phenyl)-2-(N-phenethylmethylsulfonamido)acetamide has also been shown to have anti-inflammatory effects and may be useful in the treatment of inflammatory conditions.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(2-chloro-5-(trifluoromethyl)phenyl)-2-(N-phenethylmethylsulfonamido)acetamide in lab experiments is its selectivity for the mu opioid receptor. This allows researchers to study the effects of opioids on this receptor specifically, without interference from other opioid receptors. However, N-(2-chloro-5-(trifluoromethyl)phenyl)-2-(N-phenethylmethylsulfonamido)acetamide has some limitations, including its relatively short half-life and the fact that it can only be used in vitro.
Future Directions
There are a number of future directions for research on N-(2-chloro-5-(trifluoromethyl)phenyl)-2-(N-phenethylmethylsulfonamido)acetamide. One area of interest is the development of more potent and selective mu opioid receptor antagonists. Another area of interest is the use of N-(2-chloro-5-(trifluoromethyl)phenyl)-2-(N-phenethylmethylsulfonamido)acetamide in the treatment of opioid addiction and other conditions. Finally, there is potential for the development of N-(2-chloro-5-(trifluoromethyl)phenyl)-2-(N-phenethylmethylsulfonamido)acetamide derivatives with improved pharmacological properties.
Synthesis Methods
N-(2-chloro-5-(trifluoromethyl)phenyl)-2-(N-phenethylmethylsulfonamido)acetamide can be synthesized using a multistep process. The first step involves the reaction of 2-chloro-5-trifluoromethylphenol with thionyl chloride to produce 2-chloro-5-trifluoromethylphenyl chloride. This intermediate is then reacted with N-phenethylmethylamine to give N-phenethylmethyl-2-chloro-5-trifluoromethylphenylcarbamate. The final step involves the reaction of this intermediate with sodium sulfite to produce N-(2-chloro-5-(trifluoromethyl)phenyl)-2-(N-phenethylmethylsulfonamido)acetamide.
Scientific Research Applications
N-(2-chloro-5-(trifluoromethyl)phenyl)-2-(N-phenethylmethylsulfonamido)acetamide has been used in a variety of scientific research applications, including studies on opioid receptors, pain management, and drug addiction. N-(2-chloro-5-(trifluoromethyl)phenyl)-2-(N-phenethylmethylsulfonamido)acetamide is a selective antagonist of the mu opioid receptor, which is involved in the modulation of pain and reward. N-(2-chloro-5-(trifluoromethyl)phenyl)-2-(N-phenethylmethylsulfonamido)acetamide has been shown to block the effects of opioids, including morphine and heroin, and can be used as a research tool to study the mechanisms of opioid addiction.
properties
IUPAC Name |
N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[methylsulfonyl(2-phenylethyl)amino]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18ClF3N2O3S/c1-28(26,27)24(10-9-13-5-3-2-4-6-13)12-17(25)23-16-11-14(18(20,21)22)7-8-15(16)19/h2-8,11H,9-10,12H2,1H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKYYSPYREURVHS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N(CCC1=CC=CC=C1)CC(=O)NC2=C(C=CC(=C2)C(F)(F)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18ClF3N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.